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Compound of Interest

Compound Name: 2,3'-Biquinoline

Cat. No.: B181939 Get Quote

Introduction: This technical guide provides a comprehensive overview of biquinoline, a class of

heterocyclic organic compounds composed of two linked quinoline moieties. While the query

specified 2,3'-biquinoline, the vast majority of published scientific literature and available data

pertains to the 2,2'-biquinoline isomer (also known as cuproine). Therefore, this document will

focus on the well-characterized 2,2'-biquinoline as a representative of this molecular class,

covering its physicochemical properties, relevant experimental protocols, and its role in various

biological pathways and drug development contexts.

Physicochemical and Quantitative Data
2,2'-Biquinoline is a white to light yellow crystalline solid at room temperature.[1][2] It is largely

insoluble in water but shows solubility in various organic solvents, including ethanol,

chloroform, dimethylformamide, and acetone.[3][4] The key quantitative properties of 2,2'-

biquinoline are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₈H₁₂N₂ [1][2][3][5]

Molecular Weight 256.30 g/mol [2][4][5][6]

IUPAC Name 2-(quinolin-2-yl)quinoline [2]

CAS Number 119-91-5 [1][2][3][5]

Appearance
White solid / Slightly yellow to

light beige shiny flakes
[1][2][3]

Melting Point 192-195 °C [5][6]

Density 1.374 g/cm³ [1]

Water Solubility Sparingly soluble (0.001 g/L) [3][5]

Predicted pKa 2.19 ± 0.61 [3]

LogP (Octanol/Water) 4.3 [2]

Experimental Protocols
The synthesis and purification of biquinolines and their derivatives are crucial for their

application in research and development. Below are representative protocols for synthesis and

purification.

1. Synthesis of Quinoline Derivatives via Pechmann Condensation and Cyclization

While a specific protocol for 2,3'-biquinoline is not detailed in the provided results, the

synthesis of functionalized quinoline-2-one derivatives is well-documented and provides a

relevant example of building the core quinoline scaffold. This multi-step process often begins

with a condensation reaction followed by cyclization.

Step 1: Synthesis of a Coumarin Precursor (e.g., 4,7-dimethylcoumarin): A mixture of m-

cresol (0.1 mole) and ethyl acetoacetate (0.1 mole) is cooled to 0°C. Concentrated sulfuric

acid is added dropwise, maintaining a temperature below 8°C. The mixture is stirred for one

hour at room temperature and then heated at 60-70°C for 6 hours. After cooling, the solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/2,2%27-Biquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://wap.guidechem.com/encyclopedia/2-2-biquinoline-dic2539.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0213789.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://www.sigmaaldrich.com/FR/fr/product/sial/35020
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0213789.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/b35407
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://en.wikipedia.org/wiki/2,2%27-Biquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://wap.guidechem.com/encyclopedia/2-2-biquinoline-dic2539.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0213789.aspx
https://en.wikipedia.org/wiki/2,2%27-Biquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://wap.guidechem.com/encyclopedia/2-2-biquinoline-dic2539.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0213789.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/b35407
https://en.wikipedia.org/wiki/2,2%27-Biquinoline
https://wap.guidechem.com/encyclopedia/2-2-biquinoline-dic2539.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0213789.aspx
https://wap.guidechem.com/encyclopedia/2-2-biquinoline-dic2539.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biquinoline
https://www.benchchem.com/product/b181939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is poured into an ice/water mixture. The resulting solid product is filtered, washed with cold

water, and recrystallized from an ethanol:water mixture.[7]

Step 2: Nitration of the Coumarin Ring: The synthesized coumarin derivative is treated with

nitric acid in the presence of concentrated sulfuric acid to yield a nitrocoumarin.[7]

Step 3: Conversion to N-amino-quinolone: The nitrocoumarin is treated with hydrazine

hydrate (80%) in pyridine to form the corresponding N-amino-nitroquinoline-2-one, effectively

converting the pyranone ring into a pyridinone ring.[7]

Step 4: Further Derivatization: The resulting N-amino-quinolone can be further modified. For

instance, reacting it with acetic anhydride under reflux yields a diacetylamino derivative, or

reacting it with benzoyl chloride in pyridine yields a benzoylamino derivative.[7]

2. Purification of 2,2'-Biquinoline

A common method for purifying commercially available or synthetically produced 2,2'-

biquinoline involves recrystallization to achieve high purity suitable for analytical or biological

applications.

Procedure: Decolorize the crude 2,2'-biquinoline by dissolving it in chloroform (CHCl₃) and

treating it with activated charcoal. After filtration to remove the charcoal, the compound is

crystallized from a suitable solvent such as ethanol or petroleum ether. The crystallization

process is repeated until a constant melting point is achieved, indicating high purity.[3]

Biological Activity and Signaling Pathways
Quinoline and its derivatives are recognized for a wide spectrum of pharmacological activities,

including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[8][9] These activities

often stem from their ability to interact with key biological macromolecules and modulate

cellular signaling pathways.

One of the critical pathways implicated in cancer and often targeted by quinoline-based

compounds is the Receptor Tyrosine Kinase (RTK) signaling cascade. Dysregulation of RTKs

like c-Met, EGF, and VEGF receptors can lead to uncontrolled cell proliferation and survival.

Quinoline derivatives have been developed as inhibitors that block the kinase activity of these

receptors, thereby inhibiting downstream signaling.
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Caption: Inhibition of a Receptor Tyrosine Kinase pathway by a biquinoline derivative.

Applications in Research and Drug Development
The unique structural and chemical properties of biquinolines make them valuable in various

scientific fields. In coordination chemistry, 2,2'-biquinoline serves as a bidentate ligand, forming

complexes with various metal ions that are used in catalysis.[3] In drug discovery, the quinoline

scaffold is a privileged structure, forming the core of numerous therapeutic agents.[9] The

development workflow for a novel quinoline-based drug candidate typically follows a structured

path from synthesis to biological evaluation.

Caption: A generalized workflow for the development of quinoline-based drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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